Cas no 844901-48-0 (2(1H)-Isoquinolinecarboxamide, N-(2-cyanophenyl)-3,4-dihydro-)

2(1H)-Isoquinolinecarboxamide, N-(2-cyanophenyl)-3,4-dihydro- structure
844901-48-0 structure
Product name:2(1H)-Isoquinolinecarboxamide, N-(2-cyanophenyl)-3,4-dihydro-
CAS No:844901-48-0
MF:C17H15N3O
MW:277.320503473282
CID:1823513

2(1H)-Isoquinolinecarboxamide, N-(2-cyanophenyl)-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Isoquinolinecarboxamide, N-(2-cyanophenyl)-3,4-dihydro-
    • Inchi: 1S/C17H15N3O/c18-11-14-6-3-4-8-16(14)19-17(21)20-10-9-13-5-1-2-7-15(13)12-20/h1-8H,9-10,12H2,(H,19,21)
    • InChI Key: NZTGTSKWOQMAPS-UHFFFAOYSA-N
    • SMILES: C1C2=C(C=CC=C2)CCN1C(NC1=CC=CC=C1C#N)=O

Experimental Properties

  • Density: 1.27±0.1 g/cm3(Predicted)
  • Boiling Point: 548.9±50.0 °C(Predicted)
  • pka: 11.53±0.70(Predicted)

Recommend Articles

Recommended suppliers
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk